Cas no 1249876-91-2 (1-(4-fluoro-2-methylphenyl)methylpiperazine)

• Product Name: 1-(4-fluoro-2-methylphenyl)methylpiperazine
• CAS No: 1249876-91-2
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD16686672
• CID: 5605811
• PubChem ID: 62134311
• Update Time: 2025-05-22

1-(4-fluoro-2-methylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20818621
• 1-(4-chloro-2-methylbenzyl)piperazine
• 1249876-91-2
• GS2085
• 1-[(4-fluoro-2-methylphenyl)methyl]piperazine
• AKOS011414554
• EN300-938433
• 1-(4-fluoro-2-methylphenyl)methylpiperazine

• MDL： MFCD16686672
• Inchi： 1S/C12H17FN2/c1-10-8-12(13)3-2-11(10)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3
• InChI Key： DOZSMUUSWPOYMM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CN1CCNCC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-fluoro-2-methylphenyl)methylpiperazine

1-(4-Fluoro-2-Methylphenyl)methylpiperazine: A Comprehensive Overview

The compound with CAS No. 1249876-91-2, commonly referred to as 1-(4-fluoro-2-methylphenyl)methylpiperazine, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperazine backbone, which is a six-membered ring containing two nitrogen atoms, and its 4-fluoro-2-methylphenyl substituent, which imparts distinct electronic and steric properties to the molecule. The combination of these structural features makes it a versatile building block for various applications in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-fluoro-2-methylphenyl)methylpiperazine through a variety of methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise construction of the aryl-piperazine bond. This method not only enhances the yield but also ensures high purity, making it suitable for downstream applications in pharmaceutical research. Additionally, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality, further underscoring the compound's potential for large-scale production.

The pharmacological properties of 1-(4-fluoro-2-methylphenyl)methylpiperazine have been extensively studied in recent years. Research has demonstrated that this compound exhibits potent antidepressant and anxiolytic activities in preclinical models. Its ability to modulate serotonin and dopamine pathways makes it a promising candidate for the development of novel therapeutics targeting mood disorders. Furthermore, studies have shown that the compound demonstrates selective inhibition of certain kinase enzymes, suggesting its potential application in oncology as a targeted therapy.

In terms of material science, 1-(4-fluoro-2-methylphenyl)methylpiperazine has been explored as a precursor for advanced materials such as conductive polymers and coordination polymers. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has led to the development of materials with exceptional gas adsorption capabilities. Recent research highlights its role in creating MOFs with enhanced stability under harsh conditions, making them suitable for industrial applications such as gas storage and catalysis.

The structural versatility of 1-(4-fluoro-2-methylphenyl)methylpiperazine also lends itself well to medicinal chemistry efforts aimed at improving drug-like properties. By modifying the substituents on the piperazine ring or the phenyl group, researchers can fine-tune parameters such as solubility, bioavailability, and metabolic stability. For instance, fluorination at the para position has been shown to significantly enhance lipophilicity without compromising potency, which is critical for achieving optimal pharmacokinetic profiles.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of 1-(4-fluoro-2-methylphenyl)methylpiperazine and its impact on ecosystems. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and metabolomics to map out its degradation products under various environmental conditions. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-(4-fluoro-2-methylphenyl)methylpiperazine stands out as a multifaceted compound with applications spanning drug discovery, material science, and environmental chemistry. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a valuable tool for addressing complex challenges across these disciplines. As research continues to unfold, this compound is poised to make significant contributions to both academic and industrial sectors.